Cas no 161711-27-9 ((1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid)

(1R,2R)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a fluorinated aromatic ring and a carboxylic acid functional group. Its stereospecific (1R,2R) configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly in the development of bioactive compounds. The presence of the 4-fluorophenyl group enhances its utility in medicinal chemistry, where fluorine substitution is often employed to modulate pharmacokinetic properties. The cyclopropane ring confers rigidity, potentially improving binding affinity in target interactions. This compound is suitable for use in cross-coupling reactions, peptidomimetics, and as a building block for small-molecule inhibitors. High enantiomeric purity ensures reproducibility in research and industrial processes.
(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid structure
161711-27-9 structure
Product Name:(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid
CAS No:161711-27-9
MF:C10H9FO2
MW:180.175666570663
MDL:MFCD30717787
CID:5061430
PubChem ID:10535366
Update Time:2026-02-28

(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid
    • rac-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid, trans
    • trans-2-(4-fluorophenyl)cyclopropanecarboxylic acid
    • (1R,2R)-2-(4-Fluoro-phenyl)-cyclopropanecarboxylic acid
    • Z2510259576
    • (1R-trans)-2-(4-Fluoropenyl)-cyclopropanecarboxylic acid
    • (1R-trans)-2-(4-Fluorophenyl)-cyclopropanecarboxylic acid
    • (trans)-2-(4-fluoro-phenyl )-cyclopropanecarbox
    • rac-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid
    • trans-(+/-)-2-(4-fluoro-phenyl)-cyclopropanecarboxylic acid
    • CS-0047731
    • SCHEMBL1839154
    • (trans)-2-(4-fluoro-phenyl)-cyclopropane-carboxylic acid
    • QJJWMUZHTDQZDW-DTWKUNHWSA-N
    • (trans)-2-(4-fluoro-phenyl )-cyclopropanecarboxylic acid
    • 161711-27-9
    • 175275-74-8
    • AC9772
    • AS-72301
    • rel-(1R,2R)-2-(4-Fluorophenyl)cyclopropanecarboxylic acid
    • rel-(1R,2R)-2-(4-Fluorophenyl)cyclopropane-1-carboxylic acid
    • C10H9FO2
    • EN300-198289
    • Z2327124588
    • AKOS034813957
    • MDL： MFCD30717787
    • Inchi： 1S/C10H9FO2/c11-7-3-1-6(2-4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H,12,13)/t8-,9+/m0/s1
    • InChI Key： QJJWMUZHTDQZDW-DTWKUNHWSA-N
    • SMILES： FC1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 180.05865769g/mol
  • Monoisotopic Mass: 180.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3

(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylic acid Pricemore >>

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